![molecular formula C13H10ClNO2 B6396144 3-(3-Aminophenyl)-4-chlorobenzoic acid, 95% CAS No. 1261943-55-8](/img/structure/B6396144.png)
3-(3-Aminophenyl)-4-chlorobenzoic acid, 95%
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Overview
Description
3-(3-Aminophenyl)-4-chlorobenzoic acid, 95% (also known as 3-Amino-4-chlorobenzoic acid or 3-Amino-p-chlorobenzoic acid) is an important organic compound used in a wide range of scientific research applications. It is a white crystalline solid with a melting point of 179-180 °C and a molecular weight of 213.55 g/mol. It is soluble in water and most organic solvents and its chemical formula is C8H7ClNO2.
Scientific Research Applications
3-(3-Aminophenyl)-4-chlorobenzoic acid, 95% has a wide range of scientific research applications. It is used in the synthesis of various organic compounds, such as quinolines, indoles, and aminobenzoic acids. It is also used as a starting material in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in the synthesis of other organic compounds, such as amino alcohols and amides.
Mechanism of Action
The mechanism of action of 3-(3-Aminophenyl)-4-chlorobenzoic acid, 95% is based on its ability to react with other molecules and form new compounds. It can react with a variety of organic compounds, such as amines, alcohols, and carboxylic acids, and form new compounds. It can also react with aldehydes and ketones to form imines.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Aminophenyl)-4-chlorobenzoic acid, 95% are not well understood. It is known to be a weak inhibitor of the enzyme tyrosinase, which is involved in the production of melanin. It has also been found to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(3-Aminophenyl)-4-chlorobenzoic acid, 95% in laboratory experiments is its high purity and availability. It is also relatively easy to synthesize and can be used in a wide range of reactions. However, it is important to note that it is a relatively weak inhibitor of certain enzymes and can be toxic if inhaled or ingested.
Future Directions
There are a number of potential future directions for the use of 3-(3-Aminophenyl)-4-chlorobenzoic acid, 95%. It could be used as a starting material for the synthesis of new organic compounds, such as pharmaceuticals and agrochemicals. It could also be used in the development of new inhibitors for enzymes involved in the production of melanin and prostaglandins. Finally, it could be used in the development of new treatments for skin conditions.
Synthesis Methods
The synthesis of 3-(3-Aminophenyl)-4-chlorobenzoic acid, 95% is a two-step process. The first step involves the reaction of 3-chlorobenzoic acid and aniline in the presence of a base catalyst. This reaction yields a mixture of the desired product and other byproducts. The second step involves the purification of the product by recrystallization.
properties
IUPAC Name |
3-(3-aminophenyl)-4-chlorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO2/c14-12-5-4-9(13(16)17)7-11(12)8-2-1-3-10(15)6-8/h1-7H,15H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBIRQLPLPBMDIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C2=C(C=CC(=C2)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90688659 |
Source
|
Record name | 3'-Amino-6-chloro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90688659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261943-55-8 |
Source
|
Record name | 3'-Amino-6-chloro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90688659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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